Cas no 159582-41-9 (5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-4-methyl-2-thioxo-, ethyl ester)

5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-4-methyl-2-thioxo-, ethyl ester structure
159582-41-9 structure
Product Name:5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-4-methyl-2-thioxo-, ethyl ester
CAS No:159582-41-9
MF:C8H12N2O2S
MW:200.258080482483
CID:109272
PubChem ID:11030840
Update Time:2025-04-18

5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-4-methyl-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-4-methyl-2-thioxo-, ethyl ester
    • ethyl 6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylicacid,1,2,3,4-tetrahydro-6-methyl-2-thioxo-,ethylester(9CI)
    • 4-methyl-5-ethoxycarbonyl-1,2,3,6-tetrahydropyrimidine-2-thione
    • 159582-41-9
    • Inchi: 1S/C8H12N2O2S/c1-3-12-7(11)6-4-9-8(13)10-5(6)2/h3-4H2,1-2H3,(H2,9,10,13)
    • InChI Key: ZOKVPLPKPIHCSJ-UHFFFAOYSA-N
    • SMILES: S=C1NC(C)=C(C(=O)OCC)CN1

Computed Properties

  • Exact Mass: 200.06194880g/mol
  • Monoisotopic Mass: 200.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 82.4Ų
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